Cas no 2792186-49-1 (tert-butyl N-({octahydropyrano[3,4-c]pyrrol-7a-yl}methyl)carbamate hydrochloride)

• Product Name: tert-butyl N-({octahydropyrano[3,4-c]pyrrol-7a-yl}methyl)carbamate hydrochloride
• CAS No: 2792186-49-1
• MF: C₁₃H₂₅ClN₂O₃
• MW: 292.802202939987
• CID: 6352769
• PubChem ID: 165664721
• Update Time: 2025-05-20

tert-butyl N-({octahydropyrano[3,4-c]pyrrol-7a-yl}methyl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2792186-49-1
• tert-butyl N-({octahydropyrano[3,4-c]pyrrol-7a-yl}methyl)carbamate hydrochloride
• EN300-37429948

• Inchi： 1S/C13H24N2O3.ClH/c1-12(2,3)18-11(16)15-9-13-4-5-17-7-10(13)6-14-8-13;/h10,14H,4-9H2,1-3H3,(H,15,16);1H
• InChI Key： GIJIYTWZDWNXGQ-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2(CNC(=O)OC(C)(C)C)CNCC2C1

Computed Properties

• Exact Mass: 292.1553704g/mol
• Monoisotopic Mass: 292.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-({octahydropyrano[3,4-c]pyrrol-7a-yl}methyl)carbamate hydrochloride

tert-butyl N-({octahydropyrano[3,4-c]pyrrol-7a-yl}methyl)carbamate hydrochloride: A Comprehensive Overview

The compound tert-butyl N-({octahydropyrano[3,4-c]pyrrol-7a-yl}methyl)carbamate hydrochloride (CAS No. 2792186-49-1) is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of carbamates, which are widely studied for their diverse functionalities. The structure of this molecule is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an octahydropyrano[3,4-c]pyrrolidine ring system. This unique combination of functional groups and ring systems makes it a subject of interest in both academic and applied research.

Recent studies have highlighted the importance of tert-butyl N-({octahydropyrano[3,4-c]pyrrol-7a-yl}methyl)carbamate hydrochloride in the field of medicinal chemistry. Researchers have explored its potential as a precursor for drug development, particularly in the synthesis of bioactive compounds. The octahydropyrano[3,4-c]pyrrolidine ring system is known for its ability to form stable conformations, which can enhance the pharmacokinetic properties of drugs. This makes the compound a valuable intermediate in the synthesis of complex molecules with therapeutic applications.

In terms of synthesis, tert-butyl N-({octahydropyrano[3,4-c]pyrrol-7a-yl}methyl)carbamate hydrochloride is typically prepared through a multi-step process involving nucleophilic substitution and carbamate formation. The use of hydrochloric acid as a counterion ensures the stability of the compound during isolation and storage. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound.

One of the most promising areas of research involving this compound is its application in polymer science. The tert-butyl group and the carbamate moiety can be utilized to create novel polymeric materials with tailored properties. For instance, recent studies have demonstrated that this compound can serve as a building block for synthesizing biodegradable polymers, which are increasingly sought after in the packaging and biomedical industries due to their environmental benefits.

Moreover, tert-butyl N-({octahydropyrano[3,4-c]pyrrol-7a-yl}methyl)carbamate hydrochloride has shown potential in catalytic applications. Its unique structure allows it to act as a ligand in transition metal catalysis, facilitating various organic transformations with high efficiency and selectivity. This has led to its use in asymmetric catalysis, where it plays a crucial role in the synthesis of chiral compounds.

The safety and toxicity profile of this compound have also been extensively studied. Experimental data indicate that it exhibits low toxicity under standard conditions, making it suitable for use in industrial processes. However, further research is required to fully understand its long-term effects on human health and the environment.

In conclusion, tert-butyl N-({octahydropyrano[3,4-c]pyrrol-7a-yl}methyl)carbamate hydrochloride (CAS No. 2792186-49-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in medicinal chemistry, polymer science, and catalysis. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.